Cas no 885949-78-0 (METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE)
885949-78-0 structure
Product Name:METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
CAS No:885949-78-0
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD06659569
CID:3031197
PubChem ID:2764199
Update Time:2025-04-21
METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
- AKOS005070862
- methyl2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
- MFCD06659569
- methyl 2-methyl-2-(1,2,4-triazol-1-yl)propanoate
- EN300-1082532
- STL585101
- 6Y-0608
- 885949-78-0
- Methyl I+/-,I+/--dimethyl-1H-1,2,4-triazole-1-acetate
- Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)-propanoate
- DTXSID801245122
-
- MDL: MFCD06659569
- Inchi: 1S/C7H11N3O2/c1-7(2,6(11)12-3)10-5-8-4-9-10/h4-5H,1-3H3
- InChI Key: KCMRGLWXNLKKJT-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)N1C=NC=N1)=O
Computed Properties
- Exact Mass: 169.085126602Da
- Monoisotopic Mass: 169.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57Ų
Experimental Properties
- Boiling Point: 96°/1mm
METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33051-1g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate |
885949-78-0 | 95% | 1g |
£124.00 | 2025-02-20 | |
| Apollo Scientific | OR33051-5g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate |
885949-78-0 | 95% | 5g |
£370.00 | 2025-02-20 | |
| Apollo Scientific | OR33051-25g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate |
885949-78-0 | 95% | 25g |
£920.00 | 2023-08-31 | |
| Chemenu | CM309296-1g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate |
885949-78-0 | 95% | 1g |
$88 | 2023-03-05 | |
| Chemenu | CM309296-5g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate |
885949-78-0 | 95% | 5g |
$262 | 2023-03-05 | |
| abcr | AB256823-1 g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; . |
885949-78-0 | 95% | 1g |
€187.10 | 2023-04-27 | |
| abcr | AB256823-5 g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; . |
885949-78-0 | 95% | 5g |
€478.80 | 2023-04-27 | |
| abcr | AB256823-10 g |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; . |
885949-78-0 | 95% | 10g |
€769.30 | 2023-04-27 | |
| abcr | AB256823-500 mg |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; . |
885949-78-0 | 95% | 500mg |
€132.00 | 2023-04-27 | |
| abcr | AB256823-500mg |
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; . |
885949-78-0 | 95% | 500mg |
€132.00 | 2025-04-15 |
METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
885949-78-0 (METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE) Related Products
- 100554-35-6(Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate)
- 303148-48-3(2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid)
- 106535-16-4(Methyl 2-(1H-1,2,4-triazol-1-yl)acetate)
- 143795-89-5(Diethyl (1H-1,2,4-triazol-1-yl)propanedioate)
- 1447943-47-6(methyl 1-(1H-1,2,4-triazol-1-yl)cyclopropane-1-carboxylate)
- 1052547-17-7(2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride)
- 120811-50-9(Butanedioic acid, 2,3-bis(1H-1,2,4-triazol-1-yl)-, dimethyl ester, (R*,S*)-)
- 1185297-13-5(2-(1H-1,2,4-triazol-1-yl)propanoic acid hydrochloride)
- 100159-13-5(ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate)
- 901586-50-3(2-(1H-1,2,4-Triazol-1-yl)propanoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk